N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)-6-methoxy-1H-indole-2-carboxamide

• IUPAC Name: N-[(1-hydroxy-2,3-dihydroinden-1-yl)methyl]-6-methoxy-1H-indole-2-carboxamide
• InChI: InChI=1S/C20H20N2O3/c1-25-15-7-6-14-10-18(22-17(14)11-15)19(23)21-12-20(24)9-8-13-4-2-3-5-16(13)20/h2-7,10-11,22,24H,8-9,12H2,1H3,(H,21,23)
• InChI Key: NVYQRAFAELXOEG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(N2)C(=O)NCC3(CCC4=CC=CC=C43)O
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)-6-methoxy-1H-indole-2-carboxamide is a useful research compound. Its molecular formula is C20H20N2O3 and its molecular weight is 336.391. The purity is usually 95%.
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Scientific Research Applications

Alzheimer's Disease Treatment

N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)-6-methoxy-1H-indole-2-carboxamide is related to compounds showing potential in treating Alzheimer's disease. Specifically, a derivative, N-Hydroxy-4-((5-(4-methoxybenzoyl)-1H-indol-1-yl)methyl)benzamide, demonstrated potent inhibitory selectivity against histone deacetylase 6 (HDAC6). This inhibition leads to decreased levels and aggregation of phosphorylated tau proteins and exhibits neuroprotective activity by triggering ubiquitination. In animal models, it ameliorated impaired learning and memory, suggesting its potential as a future treatment for Alzheimer's disease (Hsueh-Yun Lee et al., 2018).

Chemical Synthesis and Reactivity

The chemical reactivity and methods of synthesis for compounds structurally similar to this compound have been explored. Studies on N-methoxy-N-methylamides, which share a functional relationship with the target compound, detail their utility in organic synthesis, including the generation of various ketones via organometallic reactions without side products. This emphasizes the compound's role in facilitating complex synthetic routes and its potential application in creating novel pharmaceuticals (Jae In Lee, 2007).

Sensor Applications

The compound's structural analogs have also been investigated for sensor applications. A study on a coumarin-indole dyad, N-((7-hydroxy-2-oxo-2H-chromen-4-yl)methyl)-1H-indole-2-carboxamide, demonstrated its specificity towards Li+ ions in an organo-aqueous medium, indicating potential utility in selective sensing applications. This showcases the broader applicability of such compounds beyond pharmaceuticals, extending to materials science and chemical sensing (S. Kumari et al., 2016).